Cas no 898460-85-0 (N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide)

• Product Name: N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide
• CAS No: 898460-85-0
• MF: C₂₅H₃₂FN₃O₄S
• MW: 489.602688789368
• CID: 5887658
• PubChem ID: 18574546
• Update Time: 2025-07-16

N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N-(3-phenylpropyl)oxamide
• N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(3-phenylpropyl)ethanediamide
• 898460-85-0
• N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(3-phenylpropyl)oxalamide
• F2571-0511
• AKOS024661277
• N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide

• Inchi： 1S/C25H32FN3O4S/c1-19-18-22(12-13-23(19)26)34(32,33)29-17-6-5-11-21(29)14-16-28-25(31)24(30)27-15-7-10-20-8-3-2-4-9-20/h2-4,8-9,12-13,18,21H,5-7,10-11,14-17H2,1H3,(H,27,30)(H,28,31)
• InChI Key： BQOKEPBKFWGVHS-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=CC=C1)(=O)C(NCCC1CCCCN1S(C1=CC=C(F)C(C)=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 489.20975585g/mol
• Monoisotopic Mass: 489.20975585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide

Comprehensive Analysis of N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide (CAS 898460-85-0)

The compound N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide (CAS 898460-85-0) is a highly specialized sulfonamide derivative with a unique molecular structure. Its piperidine and phenylpropyl moieties contribute to its potential applications in pharmaceutical research and drug discovery. This compound has garnered attention due to its structural complexity and the growing interest in sulfonamide-based therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

Recent trends in medicinal chemistry highlight the importance of fluorinated compounds like CAS 898460-85-0, as they often exhibit enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on fluorine substitution to optimize drug candidates, making this compound a subject of interest for structure-activity relationship (SAR) studies. Additionally, its benzenesulfonyl group is a key feature shared with several FDA-approved drugs, underscoring its relevance in modern pharmacological development.

The ethanediamide linker in this molecule offers versatility for further chemical modifications, a feature highly sought after in proteolysis-targeting chimera (PROTAC) design. With the rise of degradation-based therapies, compounds like CAS 898460-85-0 are being explored for their ability to facilitate protein-protein interaction modulation. This aligns with current industry demands for novel small-molecule degraders, a hot topic in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, the piperidin-2-ylethyl segment of CAS 898460-85-0 presents intriguing challenges for asymmetric synthesis. Its stereocenter could influence chiral recognition in biological systems, a critical consideration for enantioselective drug design. Laboratories specializing in custom synthesis often inquire about scalable routes to such N-substituted piperidine derivatives, reflecting its value in process chemistry optimization.

In computational drug discovery, this compound's molecular docking potential is noteworthy. Its sulfonamide pharmacophore frequently appears in virtual screening libraries targeting G-protein-coupled receptors (GPCRs) and kinase enzymes. The incorporation of both lipophilic (phenylpropyl) and polar (ethanediamide) regions suggests balanced ADME properties, a key focus area for preclinical development teams worldwide.

The 4-fluoro-3-methylphenyl moiety in CAS 898460-85-0 has drawn parallels with PET radiotracer precursors, sparking interest in diagnostic imaging applications. With precision medicine gaining traction, researchers are investigating whether this compound's derivatives could serve as molecular probes for disease biomarkers. This potential dual utility in theranostics makes it particularly valuable in contemporary biomedical research.

Quality control of CAS 898460-85-0 requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, especially given its multiple stereochemical considerations. The pharmaceutical industry emphasizes rigorous impurity profiling for such complex molecules, driving demand for reference standards and certified materials in research settings.

Environmental considerations for fluorinated pharmaceuticals have led to increased scrutiny of compounds like CAS 898460-85-0. The green chemistry community is actively developing sustainable synthesis methods for such structures, focusing on catalytic fluorination and atom economy. These efforts align with global initiatives for eco-friendly drug manufacturing, a major concern for regulatory agencies and ethical investors alike.

Patent landscapes reveal growing intellectual property activity around N-substituted ethanediamides, with CAS 898460-85-0 representing a valuable scaffold hopping opportunity. Its structural features appear in recent filings for metabolic disorder treatments and anti-inflammatory agents, suggesting broad therapeutic potential across multiple disease indications.

In conclusion, N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-phenylpropyl)ethanediamide (CAS 898460-85-0) represents a fascinating case study in modern medicinal chemistry. Its multifaceted applications span from drug discovery to diagnostic development, reflecting the compound's significance in addressing current challenges in healthcare innovation. As research continues to uncover its full potential, this molecule will likely remain at the forefront of pharmaceutical sciences for years to come.